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Compound of Interest

Compound Name: Montanol

Cat. No.: B1251365

A comprehensive search of the scientific literature indicates that a total synthesis of the
sesquiterpenoid Montanol has not yet been reported. While information regarding its chemical
identity is available, detailed experimental procedures for its synthesis and the synthesis of its
direct analogs are not present in the reviewed literature. Similarly, specific biological activities
and associated signaling pathways for Montanol have not been extensively characterized.

This document provides the available information on Montanol and outlines general synthetic
strategies for related sesquiterpenoids, which may serve as a reference for researchers
interested in the synthesis of Montanol and its potential analogs.

Chemical Identity of Montanol

Montanol is a sesquiterpenoid natural product. Its chemical structure and properties are
summarized in the table below.
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Property Value Reference

(E,6R)-9-[(2S,3R,6E)-3-
hydroxy-6-(2-

IUPAC Name hydroxyethylidene)-2-
methyloxepan-2-yl]-2,3,6-

trimethylnon-3-en-5-one

CAS Number 71117-50-5 [11[21[3]
Molecular Formula C21H3604 [1]
Molecular Weight 352.51 g/mol [1]
Class Sesquiterpenoid [1]

Approaches to the Synthesis of Sesquiterpenoid
Analogs

While a direct synthesis of Montanol is not available, the total synthesis of other complex
sesquiterpenoids can provide insights into potential synthetic strategies. These often involve
key steps such as:

e Annulation Reactions: To construct the core ring systems.
o Stereoselective Reactions: To control the stereochemistry of multiple chiral centers.

» Functional Group Interconversions: To introduce and modify hydroxyl, keto, and other
functional groups present in the target molecule.

For instance, the synthesis of other bioactive sesquiterpenes has utilized strategies like
intramolecular [2+2] cycloadditions and Pauson-Khand reactions to build complex polycyclic
frameworks.[4] The biosynthesis of sesquiterpenoids, which proceeds from farnesyl
pyrophosphate, can also inspire synthetic disconnections and strategies.[5]

A general workflow for the synthesis of a complex natural product like Montanol would likely
involve a retrosynthetic analysis to identify key fragments and strategic bond disconnections.
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Caption: A generalized workflow for the total synthesis of a natural product.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data on the biological activity of Montanol and the signaling
pathways it may modulate. The search results did not yield any studies that have investigated
these aspects of Montanol.

For context, other sesquiterpenoids have demonstrated a wide range of biological activities,
including anticancer, antifungal, antimalarial, and antibacterial properties.[6] The investigation
of such activities for Montanol would require its successful synthesis or isolation in sufficient
guantities for biological screening.

Should Montanol be found to have significant biological activity, the subsequent steps would
involve target identification and elucidation of the mechanism of action, which would include
studying its effects on specific signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1251365#total-synthesis-of-montanol-and-its-
analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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